N-(3,4-dihydro-1H-isochromen-1-ylmethyl)-3-(2-hydroxyphenyl)-3-phenylpropanamide

• IUPAC Name: N-(3,4-dihydro-1H-isochromen-1-ylmethyl)-3-(2-hydroxyphenyl)-3-phenylpropanamide
• InChI: InChI=1S/C25H25NO3/c27-23-13-7-6-12-21(23)22(18-8-2-1-3-9-18)16-25(28)26-17-24-20-11-5-4-10-19(20)14-15-29-24/h1-13,22,24,27H,14-17H2,(H,26,28)
• InChI Key: QYRCQGJXTSXXDP-UHFFFAOYSA-N
• Canonical SMILES: C1COC(C2=CC=CC=C21)CNC(=O)CC(C3=CC=CC=C3)C4=CC=CC=C4O
• Molecular Formula: C25H25NO3
• Molecular Weight: 387.5 g/mol

Description

N-(3,4-dihydro-1H-isochromen-1-ylmethyl)-3-(2-hydroxyphenyl)-3-phenylpropanamide is a chemical compound that belongs to the family of isochromenes. It has been widely used in scientific research for its potential pharmacological properties.

Mechanism of Action

The mechanism of action of N-(3,4-dihydro-1H-isochromen-1-ylmethyl)-3-(2-hydroxyphenyl)-3-phenylpropanamide is not fully understood. However, it has been suggested that its pharmacological activities may be attributed to its ability to modulate various signaling pathways, including the nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinase (MAPK) pathways.
Biochemical and Physiological Effects:
N-(3,4-dihydro-1H-isochromen-1-ylmethyl)-3-(2-hydroxyphenyl)-3-phenylpropanamide has been shown to have several biochemical and physiological effects. It has been reported to reduce oxidative stress and inflammation, inhibit tumor cell proliferation, and enhance cognitive function. In addition, it has been shown to have neuroprotective effects and to improve mitochondrial function.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(3,4-dihydro-1H-isochromen-1-ylmethyl)-3-(2-hydroxyphenyl)-3-phenylpropanamide in lab experiments is its potential pharmacological properties. It has been shown to have a wide range of activities, making it a promising candidate for drug development. However, one of the limitations of using this compound is its limited solubility in aqueous solutions, which may affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for research on N-(3,4-dihydro-1H-isochromen-1-ylmethyl)-3-(2-hydroxyphenyl)-3-phenylpropanamide. One area of interest is its potential use as a therapeutic agent for various diseases, including cancer, neurodegenerative disorders, and cardiovascular diseases. Another area of interest is the development of novel synthesis methods to improve the yield and purity of the compound. Additionally, further studies are needed to elucidate the mechanism of action and to explore its potential interactions with other signaling pathways.

Scientific Research Applications

N-(3,4-dihydro-1H-isochromen-1-ylmethyl)-3-(2-hydroxyphenyl)-3-phenylpropanamide has been studied extensively for its potential pharmacological properties. It has been reported to exhibit antioxidant, anti-inflammatory, and antitumor activities. In addition, it has been shown to have neuroprotective effects and to improve cognitive function.